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Introduction

Trithiocyanuric acid (TTCA), also known as 1,3,5-triazine-2,4,6(1H,3H,5H)-trithione, is a
sulfur-containing heterocyclic compound with the chemical formula C3sH3N3Ss.[1][2][3][4]
Structurally analogous to cyanuric acid with its oxygen atoms replaced by sulfur, TTCA s a
versatile molecule with a wide range of applications in materials science, analytical chemistry,
and pharmacology.[3][5] This technical guide provides a comprehensive overview of its
chemical properties, synthesis, experimental protocols, and key applications, with a focus on
data relevant to research and development.

Physicochemical Properties

Trithiocyanuric acid is typically a yellow, amorphous powder or crystalline solid.[2][6] It
exhibits a high melting point, greater than 300°C, and is sparingly soluble in water but shows
better solubility in polar organic solvents like tetrahydrofuran (THF), and to a lesser extent in
dioxane, acetone, and methanol.[2][6]

Structural Information and Tautomerism

Trithiocyanuric acid exists in tautomeric forms, with the thione form being predominant in the
solid state. This structural feature is crucial for its chemical reactivity and ability to form
extensive hydrogen-bonding networks, which contribute to its high melting point. The molecule
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Is planar, and its crystal structure often involves sheets of molecules stabilized by N-H-:-S
hydrogen bonds.[5]

{1,3,5-Triazinane-2,4,6-trithione | (Thione @

automerization

{1,3,5-Triazine-2,4,6-trithiol | (Thiol Form)}
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Spectroscopic Data

A summary of key spectroscopic data for trithiocyanuric acid is presented below.

Spectroscopic Data Description

Characteristic peaks for the non-aromatic
FT-IR (cm™1) trithione form are observed around 1528, 1116,
and 744 cm™1,

Spectral data is available and can be found in
13C NMR _
various databases.

Mass Spectrometry The molecular weight is 177.27 g/mol .

Synthesis and Experimental Protocols
Synthesis of Trithiocyanuric Acid

A common method for the synthesis of trithiocyanuric acid involves the reaction of cyanuric
chloride with sodium hydrosulfide.[3]

Reaction Scheme:

C3N3Clz + 3NaSH — Cs3H3N3Ss + 3NacCl
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Experimental Protocol: General Procedure

A detailed experimental protocol for the synthesis of 2,4,6-trimercapto-1,3,5-triazine involves
the reaction of sodium sulfide or hydrogen sulfide with cyanuric chloride in an agueous
medium.[7] The temperature is gradually increased from 10 to 100°C in the presence of sodium

carbonate or bicarbonate.[7]
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Synthesis of Metal-Organic Frameworks (MOFs)

Trithiocyanuric acid is a versatile ligand for the synthesis of metal-organic frameworks. A
representative protocol for the synthesis of a tin-based MOF is described below.

Experimental Protocol: Microwave-Assisted Synthesis of a Tin-MOF

This protocol describes the synthesis of a tin-based MOF using trithiocyanuric acid (TCA),
stannous chloride dihydrate, and N,N-dimethylformamide (DMF).[8]

e Precursor Solution Preparation: Dissolve trithiocyanuric acid and stannous chloride
dihydrate in DMF.

e Microwave Irradiation: Subject the solution to microwave irradiation at a specific temperature
and time to facilitate the formation of the MOF.

« |solation and Purification: After the reaction, the solid MOF product is isolated by
centrifugation, washed with fresh DMF and subsequently with a more volatile solvent to
remove unreacted starting materials.

» Activation: The purified MOF is then activated by removing the solvent molecules from its
pores, typically by heating under vacuum.
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Applications in Research and Development
Polymer Chemistry

Trithiocyanuric acid serves as a crosslinking agent for various polymers, enhancing their
thermal stability and mechanical properties.[2] It is particularly effective for halogen-containing
polymers.

Coordination Chemistry and Materials Science

The thiol groups in trithiocyanuric acid readily coordinate with metal ions, leading to the
formation of coordination polymers and metal-organic frameworks (MOFs).[5] These materials
have potential applications in catalysis, gas storage, and sensing.

Biological and Pharmacological Activity

Trithiocyanuric acid and its metal complexes have shown promising biological activities.

e Enzyme Inhibition: TTCA is a known inhibitor of Toxoplasma gondii orotate
phosphoribosyltransferase, an enzyme essential for the parasite's replication.[3] This makes
it a potential starting point for the development of antiparasitic drugs.

T. gondii Orotate

Trithiocyanuric Acid Phosphoribosyltransferase

Inhibition

Parasite Replication Blocked

Click to download full resolution via product page

» Antimicrobial and Antitumor Activity: Metal complexes of trithiocyanuric acid, particularly
with Fe(ll) and Mn(ll), have demonstrated significant antimicrobial and antitumor activities.[3]
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Some of these complexes have shown lower ICso values against certain cancer cell lines
compared to established drugs like cisplatin.[3]

Experimental Protocol: MTT Assay for Cytotoxicity

A common method to evaluate the cytotoxic activity of compounds like trithiocyanuric acid
and its derivatives is the MTT assay.

o Cell Seeding: Plate cancer cells in a 96-well plate at a suitable density and incubate for 24
hours.

o Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,
trithiocyanuric acid) and incubate for a specified period (e.g., 48-72 hours).

e MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the
formation of formazan crystals by viable cells.

e Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the
formazan crystals.

o Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength
(typically around 570 nm) using a microplate reader.

» Data Analysis: Calculate the percentage of cell viability compared to an untreated control
and determine the I1Cso value (the concentration of the compound that inhibits 50% of cell
growth).

Quantitative Data

The following tables summarize key quantitative data for trithiocyanuric acid.

Table 1: Physicochemical Properties
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Property Value Reference
CAS Number 638-16-4 [1][2][3]
Molecular Formula C3H3NsSs [11[2][3]
Molecular Weight 177.27 g/mol [2][3]
Appearance Yellow amorphous 216]
powder/crystals

Melting Point >300 °C [2]
pKa values 5.7,8.4,11.4 [3]

Table 2: Solubility Data
Solvent Solubility Reference
Water Sparingly soluble [2][6]
Tetrahydrofuran (THF) Soluble

Dioxane Slightly soluble
Acetone Slightly soluble
Methanol Slightly soluble

Table 3: Biological Activity (ICso Values of Metal Complexes)

Compound

Cell Line ICso (UM) Reference

TTCA-Fe(ll) Complex

G-361, HOS, K-562,

Lower than cisplatin [3]
MCF-7

TTCA-Mn(ll) Complex

G-361, HOS, K-562,

Lower than cisplatin [3]
MCF-7

Safety and Handling
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Trithiocyanuric acid is considered an irritant to the eyes, respiratory system, and skin.[9]
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet
(SDS).

Conclusion

Trithiocyanuric acid (CAS 638-16-4) is a multifaceted compound with significant potential in
various scientific and industrial fields. Its unique chemical structure, characterized by the
presence of three thiol groups on a triazine ring, allows for a rich chemistry, including the
formation of coordination polymers and its use as a crosslinking agent. Furthermore, its
demonstrated biological activities, such as enzyme inhibition and the antitumor properties of its
metal complexes, make it a molecule of interest for drug development professionals. This
technical guide has provided a comprehensive overview of its properties, synthesis, and
applications, offering a valuable resource for researchers and scientists working with this
versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(CAS Number: 638-16-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147672#trithiocyanuric-acid-cas-number-638-16-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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